Cas no 290821-40-8 (Cimiracemoside E)

• Product Name: Cimiracemoside E
• CAS No: 290821-40-8
• MF: C₃₇H₅₈O₁₁
• MW: 678.849833011627
• CID: 6643817
• PubChem ID: 91827210
• Update Time: 2024-03-02

Cimiracemoside E Chemical and Physical Properties

Names and Identifiers

• 290821-40-8
• 9,19-CYCLOLANOSTAN-15-ONE, 24-(ACETYLOXY)-16,23-EPOXY-21,25-DIHYDROXY-3-(.BETA.-D-XYLOPYRANOSYLOXY)-, (3.BETA.,16.BETA.,23R,24S)-
• 9,19-Cyclolanostan-15-one, 24-(acetyloxy)-16,23-epoxy-21,25-dihydroxy-3-(beta-D-xylopyranosyloxy)-, (3beta,16beta,23R,24S)-
• UNII-M5H3G60RPD
• Q27283514
• Cimiracemoside E
• Cimiracemoside E, (-)-
• M5H3G60RPD

• Inchi： 1S/C37H58O11/c1-18(39)46-30(33(4,5)44)21-14-19(15-38)25-28(47-21)29(43)35(7)23-9-8-22-32(2,3)24(48-31-27(42)26(41)20(40)16-45-31)10-11-36(22)17-37(23,36)13-12-34(25,35)6/h19-28,30-31,38,40-42,44H,8-17H2,1-7H3/t19-,20+,21+,22-,23-,24-,25-,26-,27+,28+,30-,31-,34+,35+,36+,37-/m0/s1
• InChI Key： WBQXCIWJYDQQNN-VNAQBZDGSA-N
• SMILES： O1[C@@H]([C@@H](C(C)(C)O)OC(C)=O)C[C@@H](CO)[C@H]2[C@@H]1C([C@]1(C)[C@]2(C)CC[C@]23[C@H]1CC[C@H]1C(C)(C)[C@H](CC[C@]21C3)O[C@H]1[C@@H]([C@H]([C@@H](CO1)O)O)O)=O

Computed Properties

• Exact Mass: 678.39791266g/mol
• Monoisotopic Mass: 678.39791266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 48
• Rotatable Bond Count: 7
• Complexity: 1320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 16
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 172Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cucurbitacin glycosides